Cas no 144153-97-9 (1-Isoquinolinecarboxylic acid, 5-methyl-3-phenyl-, ethyl ester)

• Product Name: 1-Isoquinolinecarboxylic acid, 5-methyl-3-phenyl-, ethyl ester
• CAS No: 144153-97-9
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 1314605
• Update Time: 2024-08-18

1-Isoquinolinecarboxylic acid, 5-methyl-3-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarboxylic acid, 5-methyl-3-phenyl-, ethyl ester

• Inchi： 1S/C19H17NO2/c1-3-22-19(21)18-15-11-7-8-13(2)16(15)12-17(20-18)14-9-5-4-6-10-14/h4-12H,3H2,1-2H3
• InChI Key： IPIXZWJMLLUTOL-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)C2=C(C(C)=CC=C2)C=C(C2=CC=CC=C2)N=1

Computed Properties

• Exact Mass: 291.12601

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Boiling Point: 474.3±33.0 °C(Predicted)
• PSA: 39.19
• pka: 1.31±0.50(Predicted)